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Compound of Interest

Compound Name: Methimepip dihydrobromide

Cat. No.: B1663024 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Abstract
Methimepip dihydrobromide is a potent and highly selective agonist for the histamine H3

receptor, a key target in the central nervous system for modulating neurotransmitter release.[1]

[2][3][4] These application notes provide detailed protocols for the preparation of Methimepip
dihydrobromide solutions for use in a variety of experimental settings. Adherence to these

guidelines is crucial for ensuring the accuracy and reproducibility of experimental results.

Chemical and Physical Properties
Methimepip dihydrobromide is the dihydrobromide salt form of Methimepip, which enhances

its stability and solubility in aqueous solutions.[5] It is essential to consider its hygroscopic

nature, which requires storage in anhydrous conditions to prevent degradation.[5]

Table 1: Physicochemical Properties of Methimepip Dihydrobromide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1663024?utm_src=pdf-interest
https://www.benchchem.com/product/b1663024?utm_src=pdf-body
https://www.researchgate.net/figure/Schematic-representation-of-the-GPCR-signaling-pathway-Protein-families-belonging-to_fig1_260379355
https://www.geeksforgeeks.org/biology/gpcr-pathway/
https://en.wikipedia.org/wiki/Histamine_H3_receptor
https://www.medchemexpress.com/immepip-dihydrobromide.html
https://www.benchchem.com/product/b1663024?utm_src=pdf-body
https://www.benchchem.com/product/b1663024?utm_src=pdf-body
https://www.benchchem.com/product/b1663024?utm_src=pdf-body
https://www.researchgate.net/figure/Signaling-pathways-associated-with-the-histamine-H3-receptor-The-activation-of-H3R-leads_fig3_381795773
https://www.researchgate.net/figure/Signaling-pathways-associated-with-the-histamine-H3-receptor-The-activation-of-H3R-leads_fig3_381795773
https://www.benchchem.com/product/b1663024?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₀H₁₇N₃·2HBr [1][2]

Molecular Weight 341.09 g/mol [1][2]

CAS Number 817636-54-7 [1]

Appearance Solid MedChemExpress

Purity ≥98% [2]

Solubility
Soluble in Water (to 100 mM)

and DMSO
[1][5]

Storage

Desiccate at room temperature

or store at 0-4°C under

anhydrous conditions.[1][5]

Biological Activity
Methimepip is a potent and selective agonist for the histamine H3 receptor. Its high affinity and

selectivity make it a valuable tool for investigating the role of the H3 receptor in various

physiological processes.

Table 2: Pharmacological Data for Methimepip

Parameter Species/Assay Value Reference

pKi (hH3) Human 9.0 [1][3]

pKi (hH1) Human < 5.0 [1][3]

pKi (hH2) Human < 5.0 [1][3]

pKi (hH4) Human 5.7 [1][3]

pD2

Guinea Pig Ileum

(EFS-evoked

contractions)

8.26 [1][3]

EC50 Not Specified 0.316 nM [6]
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Mechanism of Action: Histamine H3 Receptor
Signaling
Methimepip exerts its effects by activating the histamine H3 receptor, a G protein-coupled

receptor (GPCR). The H3 receptor is primarily coupled to the Gi/o protein, which inhibits

adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. This signaling

cascade ultimately modulates the release of various neurotransmitters, including histamine

itself, acetylcholine, norepinephrine, and serotonin.
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Caption: Methimepip activates the H3 receptor, leading to inhibition of neurotransmitter release.

Experimental Protocols
The following protocols provide a general framework for preparing Methimepip
dihydrobromide solutions. It is recommended to always refer to the batch-specific information

on the Certificate of Analysis for the precise molecular weight.

Materials and Reagents
Methimepip dihydrobromide powder

Sterile, high-purity water (e.g., Milli-Q or equivalent)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile conical tubes (1.5 mL, 15 mL, 50 mL)

Calibrated analytical balance
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Vortex mixer

Pipettes and sterile filter tips

0.22 µm sterile syringe filters

Preparation of Stock Solutions
Due to its hygroscopic nature, it is crucial to handle Methimepip dihydrobromide powder in a

low-humidity environment and to securely seal the container immediately after use.

Workflow for Stock Solution Preparation
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Start

Accurately weigh
Methimepip dihydrobromide powder

Dissolve in appropriate solvent
(Water or DMSO)

Vortex thoroughly
until fully dissolved

Sterile filter (0.22 µm)
if required

Aliquot into single-use tubes

Store at -20°C or -80°C

End
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Caption: Workflow for preparing Methimepip dihydrobromide stock solutions.

Protocol for a 10 mM Aqueous Stock Solution:
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Calculate the required mass:

For 1 mL of a 10 mM stock solution, the required mass is: Mass (mg) = 10 mmol/L * 1 mL *

(1 L / 1000 mL) * 341.09 g/mol * (1000 mg / 1 g) = 3.41 mg

Weighing:

Carefully weigh 3.41 mg of Methimepip dihydrobromide powder.

Dissolution:

Add the powder to a sterile microcentrifuge tube.

Add 1 mL of sterile, high-purity water.

Mixing:

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming

may be applied if necessary, but avoid excessive heat.

Sterilization (Optional but Recommended):

For cell-based assays, sterile filter the solution using a 0.22 µm syringe filter into a new

sterile tube.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C for long-term storage.

Note on Solvent Choice: While Methimepip dihydrobromide is soluble in water up to 100 mM,

for certain in vitro experiments, a DMSO stock solution may be preferred.[1][5] However,

ensure the final concentration of DMSO in the experimental medium is non-toxic to the cells

(typically <0.1%).

Preparation of Working Solutions
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Working solutions should be prepared fresh on the day of the experiment by diluting the stock

solution in the appropriate experimental buffer or cell culture medium.

Example Dilution for a 1 µM Working Solution:

Thaw a single aliquot of the 10 mM stock solution.

Perform a serial dilution. For example, to make a 1 µM working solution in 10 mL of cell

culture medium:

Add 1 µL of the 10 mM stock solution to 9.999 mL of the medium.

Mix the working solution thoroughly by gentle inversion.

In Vivo Administration
For in vivo studies, Methimepip dihydrobromide is typically dissolved in a sterile,

physiologically compatible vehicle such as saline. The concentration of the dosing solution will

depend on the target dose (e.g., mg/kg) and the dosing volume. It is crucial to ensure complete

dissolution and, if necessary, sterile filter the solution before administration.

Safety and Handling
Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses, when handling Methimepip dihydrobromide powder and solutions.

Handle the compound in a well-ventilated area.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Disclaimer: These protocols are intended as a guide. Researchers should optimize the

procedures for their specific experimental conditions and applications. All uses of this product

are for research purposes only and not for human or diagnostic use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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